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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No.: B147386

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 5-Chloro-1-
pentanol, including detailed operational procedures and disposal plans. Adherence to these
protocols is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

5-Chloro-1-pentanol is a hazardous chemical that requires careful handling. It is classified as
harmful if swallowed, in contact with skin, or if inhaled.[1][2] It is known to cause skin irritation
and serious eye irritation, and may also cause respiratory irritation.[2][3] Furthermore, it is a
combustible liquid and should be kept away from heat, sparks, and open flames.[1]

Signal Word: Warning

Primary Hazards:

Acute oral, dermal, and inhalation toxicity

Skin corrosion/irritation

Serious eye damage/eye irritation

Specific target organ toxicity (single exposure), primarily affecting the respiratory system
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Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Chloro-1-pentanol is crucial for safe
handling and storage.

Property Value

CAS Number 5259-98-3

Molecular Formula CsH11CIO

Molecular Weight 122.59 g/mol

Appearance Colorless to almost colorless clear liquid
Density 1.021 - 1.060 g/cm3

Boiling Point 182.8 °C at 760 mmHg

Flash Point 83.2°C

Vapor Pressure 0.23 mmHg at 25°C

Solubilit Slightly soluble in water. Soluble in DMSO and
olubili
Y sparingly in Methanol.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield when handling the
liquid to protect against splashes.

e Skin Protection:

o Gloves: Wear chemically resistant gloves. While specific permeation data for 5-Chloro-1-
pentanol is limited, nitrile rubber gloves are generally recommended for protection against
chlorinated solvents.[1] Always inspect gloves for degradation or punctures before and
during use. For prolonged contact, consider thicker gauge gloves and consult the
manufacturer's chemical resistance guide.
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o Lab Coat: A lab coat or chemical-resistant apron must be worn.

o Footwear: Closed-toe shoes are required.

» Respiratory Protection: All handling of 5-Chloro-1-pentanol that may generate vapors
should be conducted in a certified chemical fume hood to avoid inhalation.

Step-by-Step Handling Procedures

o Work Area Preparation: Ensure the chemical fume hood is clean, uncluttered, and
functioning correctly. Have spill cleanup materials readily available.

o Gather Equipment: Assemble all necessary glassware, including a beaker for transferring
and a graduated cylinder or volumetric flask for measuring.

» Weighing:
o Place a clean, dry beaker on a tared analytical balance.

o Carefully pour the required amount of 5-Chloro-1-pentanol into the beaker, avoiding
splashing.

o Record the mass.
e Transferring:

o When transferring from the stock bottle, hold the stopper or place it upside down on a
clean surface to avoid contamination.

o Pour the liquid slowly and carefully into the receiving vessel. Use a funnel if the opening is
narrow.

e Preparing a Solution:

o In the chemical fume hood, add the weighed 5-Chloro-1-pentanol to the desired solvent
in a volumetric flask.
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o Rinse the weighing beaker with a small amount of the solvent and add the rinsing to the
volumetric flask to ensure a complete transfer.

o Fill the flask to the calibration mark with the solvent, cap it, and invert several times to
ensure thorough mixing.

Storage Plan

o Store 5-Chloro-1-pentanol in a cool, dry, and well-ventilated area.[1][3]
o Keep the container tightly closed to prevent the release of vapors.[3]

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

5-Chloro-1-pentanol is a halogenated organic compound and must be disposed of as
hazardous waste.

e \Waste Collection:

o Collect all waste containing 5-Chloro-1-pentanol in a designated, properly labeled
"Halogenated Organic Waste" container.

o Do not mix with non-halogenated waste.
o Container Management:
o Use a chemically compatible waste container with a secure, tight-fitting lid.

o Affix a hazardous waste label to the container before adding the first drop of waste. The
label must include the full chemical name of all constituents.

o Keep the waste container closed at all times except when adding waste.
o Waste Pickup:

o Store the waste container in a designated satellite accumulation area.
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o Once the container is full, arrange for pickup by your institution's Environmental Health
and Safety (EHS) department.

Emergency Procedures

o Small Spills (manageable by trained personnel):

[e]

Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully collect the absorbed material into a sealed, leak-proof container.
o Label the container as "Hazardous Waste" with the contents clearly identified.
o Decontaminate the spill area with soap and water.
o Arrange for waste pickup.
e Large Spills:
o Evacuate the laboratory immediately and alert others in the vicinity.
o Contact your institution's emergency response team or EHS.
 Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove
contaminated clothing. If skin irritation persists, get medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

e Ingestion: Rinse the mouth with water. Call a poison center or doctor if you feel unwell.[3]

Experimental Workflow Diagram
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Safe Handling Workflow for 5-Chloro-1-pentanol
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Caption: Workflow for the safe handling of 5-Chloro-1-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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